8-methoxy-2-oxo-N,N-dipropylchromene-3-carboxamide
Description
Scientific Research Applications
Novel Heterocyclic Compound Synthesis
A study by Abu‐Hashem et al. (2020) described the synthesis of novel heterocyclic compounds, including various carboxamides, as part of a broader effort to develop new analgesic and anti-inflammatory agents. These compounds, including derivatives of methoxy carboxamides, were evaluated for their cyclooxygenase inhibitory activities, showcasing their potential in pharmacological applications.
Photostability and Biological Activity
Matsumoto et al. (1992) investigated the photostability and biological activity of fluoroquinolones substituted at the 8 position, including methoxy derivatives. Their study, detailed in Antimicrobial Agents and Chemotherapy, found that methoxy substitution plays a crucial role in the stability of fluoroquinolones against UV irradiation, highlighting the significance of methoxy groups in drug stability.
Antioxidant and Antiproliferative Activity
Cindrić et al. (2019) synthesized benzimidazole/benzothiazole-2-carboxamides with methoxy groups and evaluated their antiproliferative and antioxidative activities. Their study, published in Antioxidants, revealed that certain methoxy-substituted carboxamides exhibited promising antiproliferative and antioxidative properties, suggesting potential applications in cancer therapy and antioxidant development.
Catalysis and Organic Synthesis
In the field of catalysis and organic synthesis, Ilies et al. (2017) explored the use of methoxy-substituted carboxamides in ACS Catalysis. Their research focused on the iron/zinc-co-catalyzed directed arylation and alkenylation of C(sp3)–H bonds, demonstrating the utility of methoxy carboxamides in facilitating complex chemical transformations.
properties
IUPAC Name |
8-methoxy-2-oxo-N,N-dipropylchromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c1-4-9-18(10-5-2)16(19)13-11-12-7-6-8-14(21-3)15(12)22-17(13)20/h6-8,11H,4-5,9-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTQRIYHQAVVGTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C1=CC2=C(C(=CC=C2)OC)OC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-methylbutanamide](/img/structure/B2769862.png)
![3-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile](/img/structure/B2769863.png)
![3-allyl-1-{[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}quinazoline-2,4(1H,3H)-dione](/img/structure/B2769866.png)
![ethyl 2-[(Z)-2-(2,4-difluorophenyl)hydrazono]-4,4,4-trifluoro-3-oxobutanoate](/img/structure/B2769867.png)
![5,11-Dihydro-10H-dibenzo[a,d][7]annulen-10-one](/img/structure/B2769870.png)
![Methyl 3-[(5-chloro-2-methoxyphenyl)sulfamoyl]thiophene-2-carboxylate](/img/structure/B2769873.png)
![N-[4-(benzenesulfonyl)thiophen-3-yl]-4-methylbenzamide](/img/structure/B2769874.png)
![5-((4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2769877.png)
![4-[benzyl(methyl)sulfamoyl]-N-(3,5-dimethylphenyl)benzamide](/img/structure/B2769881.png)
